Cas no 2171394-67-3 ((2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclopentylformamido}butanoic acid)

• Product Name: (2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclopentylformamido}butanoic acid
• CAS No: 2171394-67-3
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 5974086
• PubChem ID: 165504200
• Update Time: 2025-10-28

(2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclopentylformamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclopentylformamido}butanoic acid
• 2171394-67-3
• (2R)-2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methylcyclopentyl]formamido}butanoic acid
• EN300-1491217

• Inchi： 1S/C26H30N2O5/c1-3-21(23(29)30)27-24(31)26(2)14-8-13-22(26)28-25(32)33-15-20-18-11-6-4-9-16(18)17-10-5-7-12-19(17)20/h4-7,9-12,20-22H,3,8,13-15H2,1-2H3,(H,27,31)(H,28,32)(H,29,30)/t21-,22?,26?/m1/s1
• InChI Key： SBPGNFVJZXCEEN-AGHUKTAOSA-N
• SMILES： O=C(C1(C)CCCC1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N[C@@H](C(=O)O)CC

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 720
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 105Ų

Additional information on (2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclopentylformamido}butanoic acid

Compound CAS No. 2171394-67-3: (2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclopentylformamido}butanoic Acid

(2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclopentylformamido}butanoic acid, identified by the CAS registry number 2171394-67-3, is a complex organic compound with significant potential in the fields of pharmaceuticals and biotechnology. This compound is characterized by its intricate structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a cyclopentane ring, and a butanoic acid moiety. The presence of the Fmoc group suggests that this compound may be utilized in peptide synthesis or as a protective group in organic chemistry.

The stereochemistry of the compound is defined by the (R) configuration at the second carbon atom of the butanoic acid backbone. This stereochemical feature is crucial in determining the compound's biological activity and its potential applications in drug design. Recent studies have highlighted the importance of stereochemistry in modulating pharmacokinetic properties and bioavailability, making this compound a promising candidate for further exploration in medicinal chemistry.

One of the key areas of research involving this compound is its role in peptide synthesis. The Fmoc group is a well-known protecting group used in solid-phase peptide synthesis (SPPS). Its ability to protect amino groups during the synthesis process while remaining stable under mild conditions makes it highly valuable in this context. The integration of the Fmoc group into this compound suggests that it could serve as an intermediate in the synthesis of more complex peptide structures or bioactive molecules.

Moreover, the cyclopentane ring within the structure introduces rigidity and potentially enhances the compound's stability and solubility properties. These attributes are advantageous in drug design, where stability and solubility are critical for effective delivery and bioavailability. Recent advancements in computational chemistry have enabled researchers to predict these properties with greater accuracy, further aiding in the optimization of such compounds for therapeutic applications.

The butanoic acid moiety at the core of this compound adds another layer of functionality, potentially enabling interactions with various biological targets such as enzymes or receptors. This functional group can also serve as a site for further chemical modifications, allowing for the creation of derivatives with enhanced biological activity or selectivity.

In terms of synthetic methodology, this compound likely involves multi-step reactions, including nucleophilic substitutions, amide bond formations, and stereoselective syntheses. The use of advanced catalytic systems and green chemistry principles may play a role in its scalable production, aligning with current trends toward sustainable chemical manufacturing.

Recent research has also explored the potential of similar compounds in targeted drug delivery systems and as components in biodegradable polymers. These applications underscore the versatility of such molecules beyond traditional pharmaceutical uses, extending into materials science and biomedical engineering.

In conclusion, CAS No. 2171394-67-3 represents a sophisticated organic compound with diverse applications across multiple disciplines. Its unique structure, incorporating functional groups like Fmoc and cyclopentane rings, positions it as a valuable tool in contemporary chemical research and development.